Cas no 132704-03-1 (Benzenesulfonamide, 4-methyl-N-(3-methyl-2-butenyl)-N-phenyl-)

• Product name: Benzenesulfonamide, 4-methyl-N-(3-methyl-2-butenyl)-N-phenyl-
• CAS No: 132704-03-1
• MF: C₁₈H₂₁NO₂S
• MW: 315.429843664169
• CID: 1231088
• PubChem ID: 14668378

Benzenesulfonamide, 4-methyl-N-(3-methyl-2-butenyl)-N-phenyl- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 4-methyl-N-(3-methyl-2-butenyl)-N-phenyl-
• 4-methyl-N-(3-methylbut-2-enyl)-N-phenylbenzenesulfonamide
• 132704-03-1
• DTXSID60562811
• 4-Methyl-N-(3-methylbut-2-en-1-yl)-N-phenylbenzene-1-sulfonamide

• Inchi： InChI=1S/C18H21NO2S/c1-15(2)13-14-19(17-7-5-4-6-8-17)22(20,21)18-11-9-16(3)10-12-18/h4-13H,14H2,1-3H3
• InChI Key： UZXKKLDGMFYUKP-UHFFFAOYSA-N
• SMILES： CC1=CC=C(C=C1)S(=O)(=O)N(CC=C(C)C)C2=CC=CC=C2

Computed Properties

• Exact Mass: 315.12930009g/mol
• Monoisotopic Mass: 315.12930009g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 460
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 45.8Ų